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Compound of Interest

Compound Name: 2-(Phenoxymethyl)benzoic acid

Cat. No.: B1294468 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information on the proper disposal procedures for 2-
(Phenoxymethyl)benzoic acid.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(Phenoxymethyl)benzoic acid (CAS No.

724-98-1) was not readily available. The following information is based on the safety data for

the closely related compound, Benzoic Acid. Disposal procedures for structurally similar

compounds can be similar, but it is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for definitive guidance tailored to your specific

circumstances and location. The information provided herein should be used as a general

guideline only.

Immediate Safety and Handling Precautions
Before handling 2-(Phenoxymethyl)benzoic acid, it is crucial to be aware of its potential

hazards. Based on data for benzoic acid, this compound may cause skin irritation, serious eye

damage, and damage to organs through prolonged or repeated exposure.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or goggles.
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Lab Coat: A flame-retardant lab coat is recommended.

Respiratory Protection: If significant dust is present, use a NIOSH-approved respirator.

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from spreading and entering drains.

Clean-up: For solid spills, carefully sweep or vacuum the material into a suitable, labeled

container for disposal. Avoid generating dust. For liquid spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them

accordingly.

Disposal Procedures
Chemical waste generators must comply with local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.

Waste Classification: Unused or waste 2-(Phenoxymethyl)benzoic acid should be classified

as hazardous waste. Do not mix it with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Disposal Method:

The primary recommended method for disposal is to send the material to an approved waste

disposal plant, typically through incineration or other licensed chemical destruction methods.

[1][2]
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Do not dispose of this chemical down the drain or in household garbage.[1]

The following table summarizes key quantitative data relevant to the handling and disposal of

benzoic acid, which may serve as a useful reference for 2-(Phenoxymethyl)benzoic acid.

Parameter Value Source

Oral LD50 (Rat) 2250 mg/kg [2]

Dermal LD50 (Rabbit) >=2000 mg/kg [2]

Inhalation LC50 (Rat) >12,200 mg/m³ [2]

Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of 2-
(Phenoxymethyl)benzoic acid.
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Start: Have 2-(Phenoxymethyl)benzoic acid for disposal

Consult Safety Data Sheet (SDS)
 for 2-(Phenoxymethyl)benzoic acid

Is the material contaminated?

Is it classified as hazardous waste?

Package in a labeled, sealed container

Yes

Dispose of as non-hazardous waste per institutional guidelines

No

Contact Environmental Health & Safety (EHS) for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Phenoxymethyl)benzoic acid.

By adhering to these guidelines and consulting with your institution's safety professionals, you

can ensure the safe and compliant disposal of 2-(Phenoxymethyl)benzoic acid, fostering a

secure and environmentally conscious research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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